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Compound of Interest

Compound Name: 4-Propylnonane

CAS No.: 6165-37-3

Cat. No.: B13802712

Get Quote

For researchers, scientists, and drug development professionals, understanding the

physicochemical properties of aliphatic hydrocarbons is crucial for applications ranging from

solvent selection to the design of drug delivery systems. This guide provides a comparative

analysis of 4-propylnonane and its structural isomers, focusing on key physical properties and

the influence of molecular branching.

This document presents a detailed comparison of 4-propylnonane with its linear counterpart,

n-dodecane, and other branched isomers of dodecane (C12H26). The isomers selected for this

analysis represent varying degrees of branching to illustrate the impact of molecular

architecture on physical behavior. All quantitative data is summarized in clear, tabular formats,

and detailed experimental protocols for the determination of key properties are provided.

Physicochemical Properties: A Comparative
Overview
The degree of branching in alkane isomers significantly influences their intermolecular van der

Waals forces, which in turn dictates their physical properties. Generally, increased branching

leads to a more compact, spherical molecular shape, reducing the surface area available for
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intermolecular interactions. This results in lower boiling points and viscosities compared to their

linear counterparts. The effect on density is less direct, as it is a function of both molecular

mass and volume, the latter of which is influenced by molecular packing efficiency in the liquid

state.

Below is a summary of key physicochemical data for 4-propylnonane and selected isomers.

Compo
und
Name

IUPAC
Name

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/cm³)

n-

Dodecan

e

Dodecan

e
112-40-3 C12H26 170.34 216.3 -9.6 0.749

4-

Propylno

nane

4-

Propylno

nane

6165-37-

3
C12H26 170.34 199

-50.8

(estimate

)

0.7519[1]

2-

Methylun

decane

2-

Methylun

decane

7045-71-

8
C12H26 170.33 210[2] -46.8[2] 0.74[3]

5-

Methylun

decane

5-

Methylun

decane

1632-70-

8
C12H26 170.34 204[4] - 0.751[4]

2,2-

Dimethyl

decane

2,2-

Dimethyl

decane

17302-

37-3
C12H26 170.33 201[5]

-50.8

(estimate

)[5]

0.7406[5]

Experimental Protocols
Accurate and reproducible experimental data are the foundation of comparative analysis. The

following sections detail the standard methodologies for determining the key physicochemical

properties discussed in this guide.
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Determination of Boiling Point
The boiling point of 4-propylnonane and its isomers can be determined using the ASTM

D1078 standard test method for the distillation range of volatile organic liquids.[2][6][7][8][9]

Methodology:

Apparatus Setup: A distillation flask of appropriate size is connected to a condenser and a

receiving graduate. A calibrated thermometer is positioned in the neck of the flask with the

top of the bulb level with the bottom of the side-arm of the flask.

Sample Preparation: A 100 mL sample of the alkane isomer is measured into the distillation

flask. Anti-bumping granules are added to ensure smooth boiling.

Distillation: The flask is heated at a controlled rate. The temperature at which the first drop of

distillate falls from the condenser into the receiving graduate is recorded as the initial boiling

point.

Data Collection: The temperature is recorded as the distillation proceeds and the volume of

distillate collected in the receiving graduate is noted. The distillation is continued until the

final boiling point is reached, which is the maximum temperature observed during the test.

Barometric Correction: The observed boiling points are corrected to standard atmospheric

pressure (101.3 kPa) using the appropriate pressure-temperature correction factors.

Determination of Density
The density of the liquid alkanes can be accurately measured using the ASTM D4052 standard

test method for density, relative density, and API gravity of liquids by digital density meter.[10]

[11][12][13][14][15]

Methodology:

Apparatus: A digital density meter, which operates on the oscillating U-tube principle, is used.

The instrument must be calibrated with at least two reference standards of known density

(e.g., dry air and pure water).
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Sample Introduction: A small volume (typically 1-2 mL) of the liquid alkane is introduced into

the oscillating sample tube. Care must be taken to avoid the formation of bubbles in the tube.

Temperature Equilibration: The sample in the U-tube is allowed to reach thermal equilibrium

at the desired measurement temperature, which is precisely controlled by the instrument.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample. The density of the sample is then calculated by the instrument's software based on

the calibration data and the measured oscillation period.

Reporting: The density is typically reported in g/cm³ or kg/m ³ at a specified temperature.

Determination of Viscosity
The kinematic viscosity of 4-propylnonane and its isomers can be determined following the

ASTM D445 standard test method for kinematic viscosity of transparent and opaque liquids.[1]

[3][4][5][16][17][18][19]

Methodology:

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde or Cannon-Fenske type)

is selected based on the expected viscosity of the sample. The viscometer is placed in a

constant-temperature bath maintained at the desired measurement temperature with high

precision (±0.02 °C).

Sample Preparation: The alkane sample is filtered to remove any particulate matter and then

charged into the viscometer.

Measurement of Flow Time: The sample is drawn up into the viscometer tube by suction to a

point above the upper timing mark. The suction is then released, and the time taken for the

liquid meniscus to flow between the upper and lower timing marks under gravity is measured

with a stopwatch.

Calculation of Kinematic Viscosity: The kinematic viscosity (ν) is calculated by multiplying the

measured flow time (t) by the viscometer calibration constant (C): ν = C × t.
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Calculation of Dynamic Viscosity: The dynamic viscosity (η) can be calculated by multiplying

the kinematic viscosity (ν) by the density (ρ) of the liquid at the same temperature: η = ν × ρ.

Structure-Property Relationships
The relationship between the molecular structure of the dodecane isomers and their physical

properties can be visualized. The following diagram illustrates the general trend of decreasing

boiling point and viscosity with an increasing degree of branching.

Molecular Structure
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Click to download full resolution via product page

Caption: Relationship between branching and physical properties.

Biological Activity and Signaling Pathways
Currently, there is limited specific toxicological data available for 4-propylnonane and its

isomers. Generally, C9-C12 alkanes are considered to have low acute toxicity via oral, dermal,

and inhalation routes. They are not typically involved in specific biological signaling pathways in
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the same manner as more functionalized molecules. Their primary biological interaction is often

related to their solvent properties, which can disrupt cell membranes at high concentrations. No

specific signaling pathways involving the aryl hydrocarbon receptor (AhR) or other common

xenobiotic-sensing pathways have been identified for these simple alkanes. Their metabolism

in biological systems, if it occurs, would likely proceed through oxidation to alcohols and further

to carboxylic acids, a general detoxification pathway for hydrocarbons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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